5-bromo-2-methoxy-2,3-dihydro-1H-inden-1-one

• CAS No.: 864866-48-8
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 5-bromo-2-methoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9BrO2/c1-13-9-5-6-4-7(11)2-3-8(6)10(9)12/h2-4,9H,5H2,1H3
• InChI Key: KPLIZPSUUSDTOV-UHFFFAOYSA-N
• Canonical SMILES: COC1CC2=C(C1=O)C=CC(=C2)Br

Description

5-Bromo-2-methoxy-2,3-dihydro-1H-inden-1-one is a substituted indanone derivative featuring a bromine atom at the 5-position and a methoxy group (-OCH₃) at the 2-position of the fused bicyclic indenone scaffold. Its molecular formula is C₁₀H₉BrO₂, with a molecular weight of 241.08 g/mol. Indanones are pivotal intermediates in organic synthesis and medicinal chemistry due to their structural rigidity and ability to modulate biological targets. Potential applications include drug discovery, particularly in targeting enzymes or receptors influenced by halogen and methoxy substituents, as seen in related indanones .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-2-methoxy-2,3-dihydro-1H-inden-1-one typically involves the bromination of 2-methoxy-2,3-dihydro-1H-inden-1-one. The reaction is carried out under controlled conditions to ensure selective bromination at the 5th position. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as dichloromethane or chloroform. The reaction is usually performed at low temperatures to prevent over-bromination and to achieve high yields of the desired product .

Industrial Production Methods

In an industrial setting, the production of 5-bromo-2-methoxy-2,3-dihydro-1H-inden-1-one may involve large-scale bromination processes using automated reactors. The reaction conditions are optimized to maximize yield and minimize by-products. The product is then purified using techniques such as recrystallization or column chromatography to obtain a high-purity compound suitable for further applications .

Chemical Reactions Analysis

Types of Reactions

5-bromo-2-methoxy-2,3-dihydro-1H-inden-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of methoxy or tert-butyl derivatives.

Scientific Research Applications

5-bromo-2-methoxy-2,3-dihydro-1H-inden-1-one has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development and as a lead compound for designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-bromo-2-methoxy-2,3-dihydro-1H-inden-1-one depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways involved can vary based on the specific biological activity being investigated .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects on Structure and Reactivity

• 5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-one: Substituting the 2-methoxy group with fluorine at position 6 (C₉H₆BrFO, MW 227.05) introduces a smaller, electron-withdrawing substituent.
• 6-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one (CAS 723760-76-7, C₁₀H₉BrO₂): Isomeric to the target compound, bromine and methoxy groups swap positions (6-Br vs. 5-Br). Such positional changes can significantly impact molecular dipole moments and crystal packing, as seen in polymorphic indanones .
• 5-Chloro-6-methoxy-2,3-dihydro-1H-inden-1-one : Replacing bromine with chlorine (C₁₀H₉ClO₂, MW 196.63) reduces steric bulk and electronegativity, which may enhance solubility but decrease metabolic stability .

Data Table: Key Indanone Derivatives and Their Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Biological Activity/Application	References
5-Bromo-2-methoxy-2,3-dihydro-1H-inden-1-one	5-Br, 2-OCH₃	C₁₀H₉BrO₂	241.08	N/A	Potential drug design scaffold	-
6-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one	6-Br, 5-OCH₃	C₁₀H₉BrO₂	241.08	723760-76-7	N/A
5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-one	5-Br, 6-F	C₉H₆BrFO	227.05	N/A	N/A
3-Hydroxy-5-isopropyl-3-methyl-2,3-dihydro-1H-inden-1-one	3-OH, 5-isoPr, 3-CH₃	C₁₄H₁₈O₂	218.29	N/A	IC₅₀: 0.34 mM (hypocotyl growth)
5-Chloro-6-methoxy-2,3-dihydro-1H-inden-1-one	5-Cl, 6-OCH₃	C₁₀H₉ClO₂	196.63	N/A	EGFR TK inhibitor